Cas no 49856-24-8 (2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid
• CAS No: 49856-24-8
• MDL: MFCD30501938
• CID: 4654220
• PubChem ID: 105507016
• Update Time: 2025-07-23

2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(tert-butoxy)carbonyl]amino}oxy)-4-methylpentanoic acid
• 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid

• MDL： MFCD30501938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid

Professional Introduction to 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic Acid (CAS No. 49856-24-8)

2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid, with the CAS number 49856-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a complex structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both tert-butoxy and carbonylamino functional groups contributes to its versatility, enabling its use in multiple synthetic pathways and applications.

The tert-butoxy group, known for its stability and protecting properties, plays a crucial role in facilitating selective reactions while maintaining the integrity of other functional moieties within the molecule. This characteristic is particularly advantageous in multi-step synthetic processes where regioselectivity is paramount. On the other hand, the carbonylamino moiety introduces reactivity that can be exploited for further derivatization, making this compound a versatile building block for more complex structures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid are being explored as key intermediates in the synthesis of new drugs targeting various diseases. For instance, studies have shown its potential utility in the development of inhibitors for enzymes involved in metabolic disorders. The precise arrangement of functional groups in this molecule allows for fine-tuning of its interactions with biological targets, which is essential for achieving high selectivity and potency.

The pharmaceutical industry has always been at the forefront of utilizing advanced chemical methodologies to develop innovative treatments. The synthesis of 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid exemplifies this trend, as it combines traditional organic chemistry principles with modern techniques to produce a compound with significant therapeutic potential. Researchers have leveraged cutting-edge technologies such as flow chemistry and automated synthesis to optimize the production process, ensuring high yields and purity levels required for pharmaceutical applications.

One of the most compelling aspects of this compound is its role in peptide mimetics and peptidomimetic drug design. The carbonylamino group provides a scaffold that can be modified to mimic the structure of natural peptides while avoiding their inherent limitations, such as susceptibility to enzymatic degradation. This approach has led to the development of novel drugs with improved pharmacokinetic profiles. For example, derivatives of 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid have been investigated for their potential as protease inhibitors, which are crucial in treating conditions like cancer and inflammation.

The chemical synthesis of 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid involves multiple steps, each requiring careful optimization to ensure efficiency and scalability. Modern synthetic strategies often incorporate green chemistry principles to minimize waste and environmental impact. For instance, catalytic methods have been employed to replace traditional stoichiometric reagents, reducing the generation of hazardous byproducts. These advancements not only enhance the sustainability of the synthesis process but also improve cost-effectiveness, making it more feasible for industrial-scale production.

The structural complexity of 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid presents both challenges and opportunities for researchers. While it requires sophisticated synthetic techniques, it also offers a rich platform for structural diversification. By modifying specific functional groups or introducing additional substituents, scientists can generate libraries of compounds with tailored properties. This combinatorial approach is particularly valuable in high-throughput screening programs aimed at identifying lead candidates for drug development.

In conclusion, 2-({(tert-butoxy)carbonylamino}oxy)-4-methylpentanoic acid (CAS No. 49856-24-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules, particularly those targeting metabolic and inflammatory diseases. The ongoing advancements in synthetic chemistry and drug design continue to expand its applications, making it an indispensable tool for medicinal chemists and biotechnologists alike.